Cas no 1025719-29-2 (Benzoic acid, 3-(acetylamino)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester)

• Product Name: Benzoic acid, 3-(acetylamino)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester
• CAS No: 1025719-29-2
• Molecular Formula: C₁₆H₂₂BNO₅
• Molecular Weight: 319.2
• CID: 5520391
• PubChem ID: 44474457

Benzoic acid, 3-(acetylamino)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester Properties

Names and Identifiers

• Benzoic acid, 3-(acetylamino)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester
• Methyl 3-acetamido-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• G63258
• MFCD12405518
• 1025719-29-2

• InChIKey： HYHBDRFEFCNXDU-UHFFFAOYSA-N
• Inchi： 1S/C16H22BNO5/c1-10(19)18-13-8-11(14(20)21-6)7-12(9-13)17-22-15(2,3)16(4,5)23-17/h7-9H,1-6H3,(H,18,19)
• SMILES： C(OC)(=O)C1=CC(B2OC(C)(C)C(C)(C)O2)=CC(NC(C)=O)=C1

Computed Properties

• Exact Mass: 319.1591030g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 319.1591030g/mol
• Heavy Atom Count: 23
• Complexity: 463
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 73.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives